Cas no 1701525-86-1 (1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine)

1-[(3,3-Difluorocyclohexyl)methyl]-1H-pyrazol-4-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a difluorocyclohexylmethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The amine functionality at the 4-position of the pyrazole ring allows for further derivatization, enabling the synthesis of diverse bioactive compounds. Its rigid cyclohexyl backbone contributes to conformational stability, which may improve binding affinity in target interactions. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics, where fluorine substitution is often employed to optimize pharmacokinetic properties.
1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine structure
1701525-86-1 structure
Product Name:1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine
CAS No:1701525-86-1
MF:C10H15F2N3
MW:215.243008852005
CID:5772039
PubChem ID:165952187
Update Time:2025-06-14

1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1701525-86-1
    • EN300-804569
    • 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine
    • Inchi: 1S/C10H15F2N3/c11-10(12)3-1-2-8(4-10)6-15-7-9(13)5-14-15/h5,7-8H,1-4,6,13H2
    • InChI Key: LNXQCSDPDLVWSJ-UHFFFAOYSA-N
    • SMILES: FC1(CCCC(CN2C=C(C=N2)N)C1)F

Computed Properties

  • Exact Mass: 215.12340382g/mol
  • Monoisotopic Mass: 215.12340382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine

Comprehensive Overview of 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine (CAS No. 1701525-86-1)

1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine, identified by its CAS number 1701525-86-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class known for its versatile applications in drug discovery and material science. The presence of the difluorocyclohexyl moiety enhances its metabolic stability and bioavailability, making it a promising candidate for therapeutic development.

In recent years, the demand for fluorinated compounds like 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in precision medicine. The compound's structural features, including the pyrazole ring and difluorinated cyclohexyl group, contribute to its ability to interact with biological targets selectively.

The synthesis of CAS 1701525-86-1 involves multi-step organic reactions, often starting with the functionalization of the pyrazole core. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods not only improve yield but also align with the growing emphasis on green chemistry and sustainable manufacturing practices—a topic highly relevant to today's environmentally conscious industries.

From an analytical perspective, 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine is characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure high purity and confirm the compound's structural integrity, which is critical for its application in high-throughput screening and drug development pipelines. The compound's logP value and solubility profile are also key parameters evaluated during preclinical studies.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine in drug discovery?" Current research suggests its utility in targeting inflammatory pathways and neurodegenerative diseases, areas where fluorinated scaffolds have shown exceptional promise. Additionally, its potential as a crop protection agent is under investigation, addressing the need for novel agrochemicals with improved efficacy and safety profiles.

The patent landscape for CAS 1701525-86-1 reveals active interest from biotech and pharmaceutical companies, particularly in combinatorial chemistry libraries. Its molecular weight (approximately 231.25 g/mol) and hydrogen bond acceptors/donors make it a suitable candidate for fragment-based drug design. These attributes are frequently discussed in forums and publications focused on medicinal chemistry optimization.

In summary, 1-[(3,3-difluorocyclohexyl)methyl]-1H-pyrazol-4-amine represents a compelling case study in modern chemical research. Its multifunctional architecture and bioactive potential position it at the intersection of innovation and practicality. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing targeted therapies and sustainable agrochemical solutions.

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